ACGal C16

• Molecular Formula: C49H86O7
• Molecular Weight: 787.2 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate
• InChI: InChI=1S/C49H86O7/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-43(50)54-33-42-44(51)45(52)46(53)47(56-42)55-37-28-30-48(5)36(32-37)24-25-38-40-27-26-39(35(4)22-20-21-34(2)3)49(40,6)31-29-41(38)48/h24,34-35,37-42,44-47,51-53H,7-23,25-33H2,1-6H3/t35-,37+,38+,39-,40+,41+,42-,44+,45+,46-,47-,48+,49-/m1/s1
• InChI Key: YPMUZVRAVKLKGC-HJFSTSJRSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@]5([C@H]([C@@H]4CC=C3C2)CC[C@@H]5[C@H](C)CCCC(C)C)C)C)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)C)O)O)O
• synonyms: BbGL-I; cholesteryl 6-O-palmitoyl-beta-D-galactopyranoside; cholesteryl 6-O-palmitoylgalactopyranoside

Description

Cholesteryl 6-O-palmitoyl-beta-D-galactoside is a cholesteryl 6-O-acyl-beta-D-galactoside having palmitoyl (hexadecanoyl) as the 6-O-acyl group.

Scientific Research Applications

1. Transdermal Drug Delivery

Acyclovir Palmitate (ACV-C16), a lipophilic prodrug of acyclovir, has been studied for its efficacy in transdermal drug delivery. Research indicates that the combination of ACV-C16 and ethosomes significantly enhances the absorption of acyclovir into the skin, showing potential for improved drug delivery systems (Zhou, Wei, Zhang, & Wu, 2010).

2. Microbial Production of Chemicals

A study on the optimization of fatty alcohol biosynthesis in Escherichia coli highlights the potential of microbial fermentation for producing important feedstocks like C12/14 and C16/18 alcohols, used in surfactants and detergents (Zheng et al., 2012).

3. Biochemical Analysis

1-O-Acetyl-β-D-galactopyranose (AcGal) has been identified as a novel substrate for the β-galactosidase enzyme from Penicillium sp. This discovery can aid in the understanding of enzyme-substrate interactions and biochemical pathways (Zinin et al., 2002).

4. Photosynthesis and Genomics Research

In a study involving Lotus japonicus, a yellow-leaf mutant named C16 was examined for its photosynthetic capacity and genetic mutations. This research contributes to our understanding of plant photosynthesis and genetic variations (Cui et al., 2018).

5. Lipid Metabolism in Cancer Research

Palmitic acid (C16:0) has been studied for its role in lipid metabolism and its potential impact on hepatocellular carcinoma development. This research provides insights into the relationship between lipid composition and cancer (Lin et al., 2017).

6. Drug Delivery Systems

Recombinant spider silk protein eADF4(C16) has been investigated for its potential in drug delivery systems, particularly for loading and releasing therapeutic proteins. This research highlights the biomedical applications of spider silk proteins (Hofer, Winter, & Myschik, 2012).

7. Nutrient Removal and Lipid Analysis in Wastewater

Studies on nutrient removal from wastewater using microalgae have shown the capability of these organisms to extract nutrients and produce lipids, including C16 fatty acids, which are suitable for biodiesel synthesis (Babu, Katam, Gundupalli, & Bhattacharyya, 2018).